Cas no 101-60-0 (21H,23H-Porphine)

21H,23H-Porphine structure
21H,23H-Porphine structure
Product name:21H,23H-Porphine
CAS No:101-60-0
MF:C20H14N4
MW:310.35196352005
CID:181680
PubChem ID:66868

21H,23H-Porphine Chemical and Physical Properties

Names and Identifiers

    • 21H,23H-Porphine
    • PORPHINE
    • 21,22-dihydroporphine
    • 21H,23H-Porphyrin
    • Photofrin(R)
    • porphin
    • PORPHYNE
    • 21,22-dihydroporphyrin
    • 21H, 23H-PORPHINE
    • delta-isoboldine
    • PORPHINE [MI]
    • 2,10-dimethoxy-6a-aporphine-1,9-diol
    • EINECS 202-958-7
    • RKCAIXNGYQCCAL-UHFFFAOYSA-N
    • pentaporphyrin i
    • SCHEMBL611755
    • UNII-604BGD9J5B
    • 101-60-0
    • 21H,23H-Porphin
    • Porphyrin
    • SCHEMBL15809
    • 21,22,23,24-Tetraazapentacyclo[16.2.1.1<3,6>.1<8,11>.1<13,16>]tetracosa-1(21),2,4,6,8(23),9,11,13,15,17,19-undecaene
    • a porphyrin
    • (5Z,10Z,14Z,19Z)-21,23-dihydroporphyrin
    • J-000449
    • porphyrin-
    • 23h-porphyrin
    • hydroporphyrin
    • C05113
    • 604BGD9J5B
    • DTXSID6059235
    • doi:10.14272/RKCAIXNGYQCCAL-CEVVSZFKSA-N.1
    • 10.14272/RKCAIXNGYQCCAL-CEVVSZFKSA-N.1
    • CHEBI:8337
    • CHEBI:174230
    • 2,10-dimethoxy-6alpha-Aporphine-1,9-diol
    • RKCAIXNGYQCCAL-CEVVSZFKSA-N
    • DB-355429
    • RKCAIXNGYQCCAL-YYOYBPFYSA-N
    • Inchi: InChI=1S/C20H14N4/c1-2-14-10-16-5-6-18(23-16)12-20-8-7-19(24-20)11-17-4-3-15(22-17)9-13(1)21-14/h1-12,21,24H/b13-9-,14-10-,15-9-,16-10-,17-11-,18-12+,19-11-,20-12+
    • InChI Key: RKCAIXNGYQCCAL-JULBFOKRSA-N
    • SMILES: C12C=C3N=C(C=C3)C=C3NC(C=C3)=CC3=NC(C=C3)=CC(N1)=CC=2

Computed Properties

  • Exact Mass: 310.12200
  • Monoisotopic Mass: 310.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.4Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.3360
  • Melting Point: 360°C
  • Boiling Point: 440.52°C (rough estimate)
  • Refractive Index: 1.6400 (estimate)
  • PSA: 56.30000
  • LogP: 1.19220

21H,23H-Porphine Security Information

  • WGK Germany:3

21H,23H-Porphine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-264082-5mg
Porphine,
101-60-0
5mg
¥963.00 2023-09-05
Frontier Specialty Chemicals
P310-10 mg
Porphine
101-60-0
10mg
$ 212.00 2022-11-04
SHENG KE LU SI SHENG WU JI SHU
sc-264082A-10 mg
Porphine,
101-60-0
10mg
¥1,655.00 2023-07-10
Frontier Specialty Chemicals
P310-5mg
Porphine
101-60-0
5mg
$ 127.00 2023-09-07
Aaron
AR000453-10mg
21H,23H-Porphine
101-60-0 95%
10mg
$1179.00 2023-12-16
1PlusChem
1P0003WR-5mg
21H,23H-Porphine
101-60-0 95%
5mg
$627.00 2023-12-27
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P310-5mg
Porphine
101-60-0
5mg
1315.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P310-5mg
Porphine
101-60-0
5mg
1315CNY 2021-05-08
Frontier Specialty Chemicals
P310-5 mg
Porphine
101-60-0
5mg
$ 121.00 2022-11-04
A2B Chem LLC
AA04267-5mg
21H,23H-Porphine
101-60-0 95%
5mg
$179.00 2024-04-20

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